Cas no 67733-84-0 (1H-Purine, 6-[(3-methoxyphenyl)methoxy]-)

1H-Purine, 6-[(3-methoxyphenyl)methoxy]- structure
67733-84-0 structure
Product Name:1H-Purine, 6-[(3-methoxyphenyl)methoxy]-
CAS No:67733-84-0
MF:C13H12N4O2
MW:256.25998210907
CID:387692
PubChem ID:71367731
Update Time:2025-04-19

1H-Purine, 6-[(3-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-[(3-methoxyphenyl)methoxy]-
    • 6-[(3-methoxyphenyl)methoxy]-7H-purine
    • DTXSID30790841
    • 67733-84-0
    • 6-[(3-METHOXYPHENYL)METHOXY]-1H-PURINE
    • 6-((3-Methoxybenzyl)oxy)-1H-purine
    • Inchi: 1S/C13H12N4O2/c1-18-10-4-2-3-9(5-10)6-19-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
    • InChI Key: PGJZWBYTERXCMK-UHFFFAOYSA-N
    • SMILES: O(C1=C2C(=NC=N1)N=CN2)CC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 256.09602564g/mol
  • Monoisotopic Mass: 256.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.9Ų

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